Cas no 18514-52-8 (2,3-diaminobut-2-enedinitrile)

2,3-diaminobut-2-enedinitrile structure
2,3-diaminobut-2-enedinitrile structure
Product Name:2,3-diaminobut-2-enedinitrile
CAS No:18514-52-8
MF:C4H4N4
MW:108.101359367371
CID:133912
PubChem ID:2795571
Update Time:2024-10-31

2,3-diaminobut-2-enedinitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedinitrile,2,3-diamino-
    • 2,3-DIAMINOBUT-2-ENEDINITRILE
    • 1,2-Diaminoethan Monohydrate
    • 1,2-diaminoethane mohohydrate
    • 1,2-diaminoethane-N-monoacetic acid dihydrochlorid
    • 1,2-Diaminoethan-hydrat
    • 1,2-Diaminoethan-Monohydrat
    • 1,2-diaminomaleonitrile
    • 1,2-Ethanediamine, monohydrate
    • 2,3-diaminomaleonitrile
    • ACMC-1B9XZ
    • cis-2,3-Diaminobut-2-enedinitrile
    • diaminomaleinonitrile
    • diaminomaleononitrile
    • ethyl enediamine hydrate
    • ETHYLENEDIAMINE MONOHYDRATE
    • ethylenediamine-N-monoacetic acid dihydrochloride
    • 2,3-DIAMINBUT-2-ENEDINITRILE
    • 2,3-Diamino-1,4-dicyanobut-2-ene
    • 2,3-Diaminobut-2-en-1,4-dinitrile
    • 2,3-Diaminobut-2-ene-1,4-dinitrile
    • Diaminofumaronitril
    • 2,3-Diaminofumaronitrile
    • diaminofumaronitrile
    • J-011869
    • AKOS009031154
    • (E)-2,3-diaminobut-2-enedinitrile
    • 18514-52-8
    • 20344-79-0
    • Z104495134
    • MFCD00001870
    • F87877
    • DB-344809
    • EN300-21288
    • diaminobut-2-enedinitrile
    • (E)-1,2-Diamino-1,2-dicyanoethene
    • SCHEMBL171
    • 2,3-Diamino-2-butenedinitrile
    • CS-0214999
    • SCHEMBL2774737
    • 2,3-diaminobut-2-enedinitrile
    • Inchi: InChI=1S/C4H4N4/c5-1-3(7)4(8)2-6/h7-8H2
    • InChI Key: DPZSNGJNFHWQDC-UHFFFAOYSA-N
    • SMILES: N#CC(=C(C#N)N)N

Computed Properties

  • Exact Mass: 108.04372
  • Monoisotopic Mass: 108.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 99.6A^2
  • XLogP3: -1

Experimental Properties

  • Density: 1.319
  • Melting Point: 178 °C
  • Boiling Point: 444.7°Cat760mmHg
  • Flash Point: 222.7°C
  • Refractive Index: 1.579
  • PSA: 99.62

2,3-diaminobut-2-enedinitrile Security Information

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